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Compound of Interest

Compound Name: 3-(2-Hydroxyethyl)benzonitrile

CAS No.: 193290-27-6

Cat. No.: B060612

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, formula,

and known properties of 3-(2-Hydroxyethyl)benzonitrile. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical Structure and Formula
3-(2-Hydroxyethyl)benzonitrile is an aromatic organic compound featuring a nitrile group (-

C≡N) and a hydroxyethyl group (-CH₂CH₂OH) attached to a benzene ring at the meta position.

Molecular Formula: C₉H₉NO[1][2]

Chemical Structure:

Caption: Chemical structure of 3-(2-Hydroxyethyl)benzonitrile.

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b060612#bc-rfq
https://www.benchchem.com/product/b060612/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-2-hydroxyethyl-benzonitrile
https://www.benchchem.com/product/b060612/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-2-hydroxyethyl-benzonitrile
https://cymitquimica.com/products/10-F220542/193290-27-6/3-2-hydroxyethylbenzonitrile/
https://cenmed.com/3-2-hydroxyethyl-benzonitrile-c09-0910-745/
https://www.benchchem.com/product/b060612/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-2-hydroxyethyl-benzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key physicochemical properties of 3-(2-Hydroxyethyl)benzonitrile is

presented in Table 1.

Table 1: Physicochemical Properties of 3-(2-Hydroxyethyl)benzonitrile

Property Value Reference

CAS Number 193290-27-6 [1][2]

Molecular Weight 147.17 g/mol [1][2]

Molecular Formula C₉H₉NO [1][2]

Physical Form Clear Liquid [1]

Purity Typically ≥97% [1]

Isomeric SMILES C1=CC(=CC(=C1)C#N)CCO [2]

InChI Key
SDFBOAJVHGKEAO-

UHFFFAOYSA-N
[1]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 3-(2-Hydroxyethyl)benzonitrile are not

readily available in the public domain. However, based on general organic chemistry principles,

several synthetic routes can be proposed. One potential pathway involves the reduction of a

corresponding carboxylic acid or ester derivative, such as 3-cyanophenylacetic acid. Another

plausible method is the reaction of a Grignard reagent derived from a protected 3-

bromobenzonitrile with an appropriate electrophile.

A key reaction involving 3-(2-Hydroxyethyl)benzonitrile is its use as a precursor in the

synthesis of 3-(2-Oxoethyl)benzonitrile. This transformation involves the selective oxidation of

the primary alcohol on the ethyl side chain to the corresponding aldehyde.[3]

Logical Workflow for the Oxidation of 3-(2-Hydroxyethyl)benzonitrile:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b060612/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-2-hydroxyethyl-benzonitrile
https://www.benchchem.com/product/b060612/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-2-hydroxyethyl-benzonitrile
https://cymitquimica.com/products/10-F220542/193290-27-6/3-2-hydroxyethylbenzonitrile/
https://cenmed.com/3-2-hydroxyethyl-benzonitrile-c09-0910-745/
https://cymitquimica.com/products/10-F220542/193290-27-6/3-2-hydroxyethylbenzonitrile/
https://cenmed.com/3-2-hydroxyethyl-benzonitrile-c09-0910-745/
https://cymitquimica.com/products/10-F220542/193290-27-6/3-2-hydroxyethylbenzonitrile/
https://cenmed.com/3-2-hydroxyethyl-benzonitrile-c09-0910-745/
https://cymitquimica.com/products/10-F220542/193290-27-6/3-2-hydroxyethylbenzonitrile/
https://cymitquimica.com/products/10-F220542/193290-27-6/3-2-hydroxyethylbenzonitrile/
https://cenmed.com/3-2-hydroxyethyl-benzonitrile-c09-0910-745/
https://cymitquimica.com/products/10-F220542/193290-27-6/3-2-hydroxyethylbenzonitrile/
https://www.benchchem.com/product/b060612/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-2-hydroxyethyl-benzonitrile
https://www.benchchem.com/product/b060612/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-2-hydroxyethyl-benzonitrile
https://www.benchchem.com/product/b1318953
https://www.benchchem.com/product/b060612/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-2-hydroxyethyl-benzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-(2-Hydroxyethyl)benzonitrile Oxidizing Agent
(e.g., PCC, Swern Oxidation)

Reaction
3-(2-Oxoethyl)benzonitrile

Forms Purification
(e.g., Column Chromatography)

Characterization
(NMR, IR, MS)

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 3-(2-Oxoethyl)benzonitrile.

Note: The specific conditions, such as the choice of oxidizing agent, solvent, temperature, and

reaction time, would need to be optimized for this particular substrate.

Spectroscopic Data
Specific spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 3-(2-
Hydroxyethyl)benzonitrile is not widely published. However, data for the parent compound,

benzonitrile, and its isomers can provide an indication of the expected spectral features.

Table 2: Expected Spectroscopic Features for 3-(2-Hydroxyethyl)benzonitrile (based on

related compounds)
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Spectroscopy Expected Features

¹H NMR

Aromatic protons (multiplets, ~7.4-7.7 ppm), -

CH₂- protons adjacent to the aromatic ring

(triplet, ~2.9 ppm), -CH₂- protons adjacent to the

hydroxyl group (triplet, ~3.9 ppm), -OH proton

(singlet, variable chemical shift).

¹³C NMR

Aromatic carbons (~110-140 ppm), nitrile

carbon (~118 ppm), -CH₂- carbons (~39 and

~62 ppm).

IR Spectroscopy

C≡N stretch (~2230 cm⁻¹), O-H stretch (broad,

~3300-3400 cm⁻¹), C-H aromatic stretch

(~3000-3100 cm⁻¹), C-H aliphatic stretch

(~2850-2960 cm⁻¹).

Mass Spectrometry Molecular ion peak (M⁺) at m/z = 147.

Biological Activity and Signaling Pathways
There is limited publicly available information regarding the specific biological activity or effects

on signaling pathways of 3-(2-Hydroxyethyl)benzonitrile. However, the broader class of

substituted benzonitriles has been investigated for various biological activities. For instance,

some substituted benzonitriles have been evaluated for their anti-inflammatory properties.[4]

Additionally, certain benzonitrile-containing compounds have been explored as PET

radiotracers for imaging metabotropic glutamate receptor subtype 5 (mGluR5), indicating a

potential interaction with the central nervous system.[5]

Given the lack of specific data for 3-(2-Hydroxyethyl)benzonitrile, any discussion of its role in

signaling pathways would be speculative. Further research is required to elucidate its biological

effects and mechanisms of action.

Logical Relationship for Investigating Potential Biological Activity:
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Caption: A logical workflow for the biological evaluation of 3-(2-Hydroxyethyl)benzonitrile.

Safety Information
The hazard statement codes for 3-(2-Hydroxyethyl)benzonitrile are H315 (Causes skin

irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Precautionary statement codes include P261 (Avoid breathing

dust/fume/gas/mist/vapors/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

[2] As with all chemicals, it should be handled in a well-ventilated area with appropriate

personal protective equipment.

Conclusion
3-(2-Hydroxyethyl)benzonitrile is a valuable chemical intermediate with potential applications

in organic synthesis. While its fundamental physicochemical properties are known, there is a

notable lack of detailed, publicly available information regarding its synthesis, comprehensive

spectroscopic characterization, and biological activity. The information provided in this guide is
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based on available data and established chemical principles. Further research is warranted to

fully explore the potential of this compound in drug development and other scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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